Terbium-160
Description
Terbium-160 (Tb-160) is a radioactive isotope of terbium with a half-life of 72.3 days, decaying via β− emission and γ-radiation . It is primarily produced as a byproduct during the synthesis of medically relevant isotopes like terbium-161 (Tb-161) through deuteron-induced reactions on gadolinium-160 (Gd-160) or neutron irradiation of terbium-159 (Tb-159) . Due to its long half-life, Tb-160 poses challenges in waste management and radionuclidic purity during the production of therapeutic isotopes like Tb-161, necessitating stringent separation protocols .
Properties
CAS No. |
13981-29-8 |
|---|---|
Molecular Formula |
T |
Molecular Weight |
159.92717 g/mol |
IUPAC Name |
terbium-160 |
InChI |
InChI=1S/Tb/i1+1 |
InChI Key |
GZCRRIHWUXGPOV-OUBTZVSYSA-N |
SMILES |
[Tb] |
Isomeric SMILES |
[160Tb] |
Canonical SMILES |
[Tb] |
Synonyms |
160Tb radioisotope Tb-160 radioisotope Terbium-160 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Production Challenges : Cyclotron-derived Tb-161 contains ~10–20% Tb-160, demanding chromatographic separation (e.g., Dowex 50X4 resin) to achieve medical-grade purity .
- Regulatory Impact : Tb-160’s reportable quantity (100) under CERCLA exceeds thresholds for isotopes like Tm-170 (0.10), reflecting stricter handling protocols .
- Analytical Utility : Tb-160’s quantitative recovery in ion-exchange columns (deviation <3%) validates its reliability as a tracer in fission product studies .
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